Cas no 922951-33-5 (benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate)

• Product Name: benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate
• CAS No: 922951-33-5
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5498310
• PubChem ID: 7687041
• Update Time: 2025-06-14

benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• VU0498600-1
• AKOS024466390
• benzyl N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]carbamate
• 922951-33-5
• SR-01000916268-1
• benzyl (4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)carbamate
• SR-01000916268
• F2783-0581
• benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate

• Inchi： 1S/C19H20N2O3/c1-14-9-10-16(12-17(14)21-11-5-8-18(21)22)20-19(23)24-13-15-6-3-2-4-7-15/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,20,23)
• InChI Key： LZNSSXRNSZXOFW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CC=1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate

Comprehensive Overview of Benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate (CAS No. 922951-33-5)

Benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate (CAS No. 922951-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate derivatives, which are known for their diverse biological activities and applications in drug development. The presence of the 2-oxopyrrolidin-1-yl moiety in its structure suggests potential nootropic or neuroprotective properties, aligning with current trends in cognitive health and neurodegenerative disease research.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate fits into this narrative as a promising scaffold for further modification. Researchers are particularly interested in its potential as a kinase inhibitor or GABA receptor modulator, given the structural similarities to other bioactive compounds in these categories. These properties make it a subject of interest for studies targeting conditions like epilepsy, anxiety, or even Alzheimer's disease.

The synthesis of Benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate typically involves multi-step organic reactions, including carbamate formation and pyrrolidinone incorporation. Its CAS No. 922951-33-5 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, which are critical for reproducible research outcomes.

From an industrial perspective, this compound aligns with the growing focus on green chemistry and sustainable synthesis methods. Companies are increasingly exploring eco-friendly catalysts and solvent systems for producing such intermediates, addressing the global push for reduced environmental impact in chemical manufacturing. This trend resonates with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In the context of intellectual property, Benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate has been referenced in several patent applications related to central nervous system (CNS) disorders. Its structural features make it a valuable lead compound for pharmaceutical companies developing next-generation neuroactive agents. The compound's lipophilicity and blood-brain barrier permeability parameters are frequently optimized in these drug discovery programs.

Quality control standards for CAS No. 922951-33-5 adhere to strict guidelines, particularly when intended for research use. Documentation typically includes certificates of analysis detailing parameters like melting point, residual solvents, and heavy metal content. These specifications ensure compliance with international standards such as those set by the International Council for Harmonisation (ICH) or the United States Pharmacopeia (USP).

Emerging applications of this compound extend beyond pharmaceuticals. Recent studies have explored its potential in material science, particularly as a building block for specialty polymers with unique thermal or mechanical properties. This interdisciplinary approach reflects the broader trend of convergence between chemical, pharmaceutical, and materials research.

For researchers working with Benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate, proper handling procedures are essential despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment (PPE) and proper ventilation are recommended. Storage typically requires protection from moisture and light, often in amber glass containers under inert atmosphere for long-term preservation.

The market for specialized chemical intermediates like CAS No. 922951-33-5 continues to grow, fueled by increasing R&D investments in life sciences. Market analysts note particular demand from contract research organizations (CROs) and academic institutions engaged in cutting-edge drug discovery projects. Pricing and availability fluctuate based on synthesis complexity and batch size requirements.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, or investigations into novel synthetic routes that improve yield and reduce waste. The continued exploration of Benzyl N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylcarbamate and related analogs demonstrates the ongoing importance of carbamate chemistry in addressing contemporary health challenges.